Cas no 505082-95-1 (4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid)
505082-95-1 structure
Product Name:4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
CAS No:505082-95-1
MF:C14H8F4O2
MW:284.205738067627
CID:933863
PubChem ID:53426199
Update Time:2025-04-19
4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluoro-4-(trifluoromethyl)phenyl)benzoic acid
- 4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid
- 2'-fluoro-4'-trifluoromethylbiphenyl-4-carboxylic acid
- 4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
- 505082-95-1
- EN300-1586402
- DTXSID00699115
- 2'-Fluoro-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
- DB-262555
- SCHEMBL4651406
- RZPHAFQYQVDEGA-UHFFFAOYSA-N
-
- Inchi: 1S/C14H8F4O2/c15-12-7-10(14(16,17)18)5-6-11(12)8-1-3-9(4-2-8)13(19)20/h1-7H,(H,19,20)
- InChI Key: RZPHAFQYQVDEGA-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C=CC=1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 284.04600
- Monoisotopic Mass: 284.04604214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.20970
4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586402-0.05g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 0.05g |
$1032.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-0.1g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 0.1g |
$1081.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-0.25g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 0.25g |
$1131.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-0.5g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 0.5g |
$1180.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-1.0g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 1g |
$1229.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-2.5g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 2.5g |
$2408.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-5.0g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 5g |
$3562.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-10.0g |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 10g |
$5283.0 | 2023-06-05 | ||
| Enamine | EN300-1586402-50mg |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 50mg |
$647.0 | 2023-09-24 | ||
| Enamine | EN300-1586402-100mg |
4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid |
505082-95-1 | 100mg |
$678.0 | 2023-09-24 |
4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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